1-Chloro-4-nitro-2-propoxybenzene

• IUPAC Name: 1-chloro-4-nitro-2-propoxybenzene
• InChI: InChI=1S/C9H10ClNO3/c1-2-5-14-9-6-7(11(12)13)3-4-8(9)10/h3-4,6H,2,5H2,1H3
• InChI Key: KPMHBSITSXZPAX-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=CC(=C1)[N+](=O)[O-])Cl
• Molecular Formula: C9H10ClNO3
• DSSTOX Substance ID: DTXSID00512214
• Molecular Weight: 215.63 g/mol
• CAS No.: 76464-50-1

Description

1-Chloro-4-nitro-2-propoxybenzene, also known as “CNPO”, is an organic compound consisting of a benzene ring with a chloro, nitro, and propoxy substituent. It is a colorless solid that is used in a variety of applications, including scientific research, drug synthesis, and electronics. CNPO is also used in many laboratory experiments and is a common reagent in organic chemistry.

Scientific Research Applications

Environmental Remediation

Agrawal and Tratnyek (1996) explored the reduction of nitro aromatic compounds by zero-valent iron metal , highlighting its potential in remediation of groundwater contaminants. This research suggests that substances like 1-Chloro-4-nitro-2-propoxybenzene could be reduced in environmental settings, leading to less harmful products such as anilines, without forming azobenzene or azoxybenzene byproducts. This process underscores the importance of such chemical reactions in treating polluted water sources Agrawal & Tratnyek, 1996.

Electrochemical Sensing

Kingsford et al. (2018) developed an electrochemical sensor for detecting 1-chloro-4-nitrobenzene , leveraging the high surface area and electron transfer ability of carbon nanohorns (CNHs), combined with the high host–guest recognition capability of β-cyclodextrin (β-CD). This sensor demonstrates significant potential for monitoring the presence of nitro aromatic compounds in the environment, offering a sensitive and selective method for detecting such pollutants Kingsford et al., 2018.

Organic Synthesis

Research by Wang and Li (2016) on the synthesis of 1H-Indazoles showcased the use of nitrosobenzenes as aminating agents, employing a rhodium and copper-catalyzed C-H activation and C-N/N-N coupling process. This methodology points to the versatility of nitro aromatic compounds in synthesizing complex organic molecules, which could have implications for pharmaceutical and material sciences Wang & Li, 2016.

Mechanism of Action

Target of Action

Similar compounds, such as chloro- and nitro-substituted benzenes, are known to undergo aromatic nucleophilic substitutions .

Mode of Action

1-Chloro-4-nitro-2-propoxybenzene likely undergoes a similar mechanism of action as other chloro- and nitro-substituted benzenes. These compounds are known to undergo aromatic nucleophilic substitutions . This process involves the replacement of a substituent in an aromatic ring by a nucleophile . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .

Biochemical Pathways

It’s plausible that the compound could influence pathways involving aromatic nucleophilic substitutions .

Pharmacokinetics

The compound’s molecular weight is 21564 , which could influence its bioavailability and pharmacokinetic properties.

Result of Action

Based on its potential mode of action, it could result in the formation of substituted benzene rings .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the compound is combustible and can react violently with combustible and reducing materials . Therefore, it’s crucial to store and handle the compound properly to ensure its stability and efficacy .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 3.47 g. of 2-chloro-5-nitrophenol, 3.74 g. of propyl iodide, 3.04 g. of anhydrous potassium carbonate and 20 ml. of acetone was refluxed with stirring for 6 hours to obtain 3.80 g of 4-chloro-3-propoxynitrobenzene having a melting point of 52° to 53° C.